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Compound of Interest

Compound Name: 1,3,5-Tricaffeoylquinic acid

Cat. No.: B1631267

Essential Safety and Handling Guide for 1,3,5-
Tricaffeoylquinic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
1,3,5-Tricaffeoylquinic acid (CAS No. 1073897-80-9). Given the absence of a specific Safety
Data Sheet (SDS) for this compound, a conservative approach based on the handling of similar
organic acids is recommended to ensure laboratory safety.

Hazard Assessment

While an SDS for the similar compound 3,4,5-Tricaffeoylquinic acid classifies it as not
hazardous[1], another related compound, 5-O-Caffeoylquinic Acid, is reported to cause skin
irritation, serious eye irritation, and potential respiratory irritation[2]. Therefore, it is prudent to
handle 1,3,5-Tricaffeoylquinic acid with care, assuming it may possess similar irritant
properties.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
1,3,5-Tricaffeoylquinic acid.
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Protection Type

Recommended PPE

Specifications and Best
Practices

Eye and Face

Safety Glasses with side
shields, Chemical Splash
Goggles, Face Shield

Safety glasses provide
minimum protection from
impacts.[3][4] Goggles are
essential for protection against
chemical splashes.[3] A face
shield should be worn over
goggles when there is a
significant risk of splashing.[4]

[5]

Hand

Nitrile or Butyl Rubber Gloves

Nitrile gloves offer good
resistance to many acids and
are suitable for incidental
contact.[4][5] For prolonged
contact or handling of larger
quantities, heavy-duty or
double-gloving is
recommended.[4] Always
inspect gloves for tears or

degradation before use.[6]

Body

Laboratory Coat

A standard lab coat is the
minimum requirement to
protect against small splashes
and spills.[3][4]

Respiratory

N95 Respirator or equivalent

Recommended if handling the
powder outside of a fume hood
or if aerosolization is possible.
For higher exposure risks, a
full-face respirator with acid
gas cartridges may be

necessary.[5]

Operational Plan for Handling
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A systematic approach is critical for the safe handling of 1,3,5-Tricaffeoylquinic acid.
1. Engineering Controls:

Always handle the solid compound in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation exposure.[7]

Ensure that a safety shower and eyewash station are readily accessible.[7]
. Procedural Steps:
Before handling, ensure all required PPE is donned correctly.

For maximum product recovery when handling the vial, centrifuge it before removing the cap.

[8]
Weigh and prepare solutions in a designated area, preferably within a fume hood.
Avoid creating dust when handling the solid form.
After handling, wash hands thoroughly with soap and water.[9][10]
. Spill Response:
In case of a small spill, decontaminate the area using appropriate absorbent materials.
For larger spills, evacuate the area and follow your institution's emergency procedures.
Never attempt to neutralize an acid spill with a base without proper training and materials.[7]

Disposal Plan

Proper disposal of chemical waste is essential to prevent environmental contamination and
ensure regulatory compliance.

1. Waste Segregation:

o Dispose of 1,3,5-Tricaffeoylquinic acid and any contaminated materials in a designated,
properly labeled hazardous waste container.
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Do not mix with other waste streams unless compatibility is confirmed.

2. Disposal Method:

All chemical waste should be disposed of through a licensed chemical waste management

company.[11]

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow

The following diagram illustrates the standard workflow for handling 1,3,5-Tricaffeoylquinic
acid in a laboratory setting.
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Caption: Workflow for handling 1,3,5-Tricaffeoylquinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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